Cas no 162246-77-7 (ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate)

• Product Name: ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate
• CAS No: 162246-77-7
• MF: C₁₀H₁₉O₇P
• MW: 282.227424860001
• MDL: MFCD04039534
• CID: 109931
• PubChem ID: 4131038
• Update Time: 2025-10-24

ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Acetoxy-2-(diethoxyphosphoryl)acetate
• Acetic acid,2-(acetyloxy)-2-(diethoxyphosphinyl)-, ethyl ester
• Ethyl (acetyloxy)(diethoxyphosphoryl)acetate
• ethyl 2-acetyloxy-2-diethoxyphosphorylacetate
• acetoxy(diethoxyphosphoryl)acetic acid ethyl ester
• AR3110
• ethyl (acetoxy)(diethoxyphosphoryl)acetate
• ethyl 2-acetoxy-2-(diethyloxyphosphoryl)acetate
• Ethyl2-Acetoxy-2-(diethoxyphosporyl)acetate
• Acetyloxy(diethoxyphosphinyl)acetic Acid Ethyl Ester
• AceticAcid,Acetyloxy(diethoxyphosphinyl)-,EthylEster
• ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate
• BB 0260847
• DTXSID70399675
• 162246-77-7
• AKOS016344388
• J-009909
• CS-0139650
• QHQNXSICNKWLOC-UHFFFAOYSA-N
• ETHYL 2-ACETOXY-2-(DIETHOXYPHOSPORYL)ACETATE
• ETHYL2-ACETOXY-2-(DIETHOXYPHOSPHORYL)ACETATE
• Acetoxy(diethoxyphosphorvl)acetic Acid Ethyl Ester
• MFCD04039534
• EN300-234955
• SCHEMBL584805
• FT-0668135
• Acetic acid, 2-(acetyloxy)-2-(diethoxyphosphinyl)-, ethyl ester
• A924912
• ethyl 2-(acetyloxy)-2-(diethyl phosphono)acetate
• ethyl acetoxy(diethoxyphosphoryl)acetate
• F2184-0214
• Acetic acid, (acetyloxy)(diethoxyphosphinyl)-, ethyl ester
• DB-319358
• 837-335-4

• MDL： MFCD04039534
• Inchi： 1S/C10H19O7P/c1-5-14-9(12)10(17-8(4)11)18(13,15-6-2)16-7-3/h10H,5-7H2,1-4H3
• InChI Key： QHQNXSICNKWLOC-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OCC)OC(C)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 282.08700
• Monoisotopic Mass: 282.08683994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Color/Form: Liquid
• Boiling Point: 100°C/10-3 Torr
• PSA: 97.94000
• LogP: 1.70480

ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate Security Information

• Signal Word：Danger
• Hazard Statement： H315;H317;H319;H335;H360
• Warning Statement： P201;P261;P280;P305+P351+P338;P308+P313
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate

Recent Advances in the Study of Ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate (CAS: 162246-77-7) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate (CAS: 162246-77-7) is a phosphonate derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including enzyme inhibitors and prodrugs. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the context of targeting metabolic pathways and signal transduction mechanisms.

One of the most notable applications of ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate is its role in the synthesis of phosphonate-based prodrugs. These prodrugs are designed to improve the bioavailability and pharmacokinetic properties of therapeutic agents, particularly those targeting infectious diseases and cancer. Recent research has demonstrated the efficacy of phosphonate prodrugs derived from this compound in enhancing cellular uptake and reducing systemic toxicity, making them promising candidates for clinical development.

In addition to its applications in prodrug design, ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate has been investigated for its potential as a building block in the synthesis of enzyme inhibitors. For instance, studies have shown that derivatives of this compound can effectively inhibit key enzymes involved in nucleotide metabolism, such as thymidylate synthase and dihydrofolate reductase. These findings have important implications for the development of anticancer and antimicrobial agents, as these enzymes are critical for cell proliferation and survival.

Recent advancements in synthetic methodologies have further expanded the utility of ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate. Researchers have developed novel catalytic systems and reaction conditions to optimize the yield and selectivity of phosphonate derivatives, enabling more efficient and scalable synthesis of biologically active compounds. These innovations are expected to accelerate the discovery of new therapeutic agents and facilitate their translation into clinical applications.

Despite these promising developments, challenges remain in the widespread adoption of ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate-based therapeutics. Issues such as metabolic stability, off-target effects, and formulation compatibility need to be addressed to fully realize the potential of these compounds. Ongoing research is focused on overcoming these hurdles through structural optimization and advanced drug delivery systems.

In conclusion, ethyl 2-(acetyloxy)-2-(diethoxyphosphoryl)acetate (CAS: 162246-77-7) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in prodrug and inhibitor design highlight its importance in the development of next-generation therapeutics. Continued exploration of its applications and optimization of its properties will undoubtedly contribute to advancements in the field.